Cas no 139122-36-4 (Butanoic acid, 4-[4-(hydroxymethyl)phenoxy]-)

Butanoic acid, 4-[4-(hydroxymethyl)phenoxy]- structure
139122-36-4 structure
Product Name:Butanoic acid, 4-[4-(hydroxymethyl)phenoxy]-
CAS No:139122-36-4
MF:C11H14O4
MW:210.226463794708
CID:1261089
PubChem ID:16495681
Update Time:2025-04-20

Butanoic acid, 4-[4-(hydroxymethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-[4-(hydroxymethyl)phenoxy]-
    • CS-0118428
    • STK862476
    • 139122-36-4
    • SCHEMBL2891962
    • 4-[4-(hydroxymethyl)phenoxy]butanoic acid
    • AKOS000104358
    • Inchi: 1S/C11H14O4/c12-8-9-3-5-10(6-4-9)15-7-1-2-11(13)14/h3-6,12H,1-2,7-8H2,(H,13,14)
    • InChI Key: RPOADSNMUHCDAL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(CO)=CC=1)CCCC(=O)O

Computed Properties

  • Exact Mass: 210.08920892g/mol
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.8Ų
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